1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol

• CAS No.: 104628-43-5
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 9-(3-phenoxypropylamino)-1,2,3,4-tetrahydroacridin-1-ol
• InChI: InChI=1S/C22H24N2O2/c25-20-13-6-12-19-21(20)22(17-10-4-5-11-18(17)24-19)23-14-7-15-26-16-8-2-1-3-9-16/h1-5,8-11,20,25H,6-7,12-15H2,(H,23,24)
• InChI Key: OMPBZSLBVKDSJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C3=CC=CC=C3N=C2C1)NCCCOC4=CC=CC=C4)O

Description

1,2,3,4-Tetrahydro-9-((3-phenoxypropyl)amino)-1-acridinol is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

In 100 ml of dry THF was dissolved 2.47 g of 3,4-dihydro-9-(3-phenoxypropyl)aminoacridin-1(2H)-one. The mechanically stirred solution was cooled in ice under nitrogen and 3.6 ml of 1M LiAlH4 in THF was added dropwise over 5 minutes. After 0.5 hour the reaction was complete by TLC. The reaction was neutralized with 1 ml of saturated ammonium chloride solution and the inorganic salts were filtered off. The filtrate was evaporated to an oil which solidified when triturated with pentane. The solid was recrystallized from 1:1 dichloromethane/pentane to yield after drying 2.17 g of product, mp 138°-140° C.

Synthesis routes and methods II

Procedure details

In 100 ml of dry THF was dissolved 2.47 g of 3,4-dihydro-9-(3-phenoxylpropyl)aminoacridin-1(2H)-one. The mechanically stirred solution was cooled in ice under nitrogen and 3.6 ml of 1M LiAlH4 in THF was added dropwise over 5 minutes. After 0.5 hour the reaction was complete by TLC. The reaction was neutralized with 1 ml of saturated ammonium chloride solution and the inorganic salts were filtered off. the filtrate was evaporated to an oil which recrystallized from 1:1 dichloromethane/pentane to yield after drying 2.17 g of product, mp 138°-140° C.